Cas no 1334177-87-5 (Cbz-NH-PEG8-C2-acid)
Cbz-NH-PEG8-C2-acid Chemical and Physical Properties
Names and Identifiers
-
- Cbz-N-amido-PEG8-acid
- Cbz-NH-PEG8-C2-acid
- CBZ-NH-PEG8-CH2CH2COOH
- Z-Nh-dpeg(8)-cooh
- CBZ-NH-PEG8-propionic acid
- 3-Oxo-1-phenyl-2,7,10,13,16,19,22,25,28-nonaoxa-4-azahentriacontan-31-oic acid
-
- Inchi: 1S/C27H45NO12/c29-26(30)6-8-32-10-12-34-14-16-36-18-20-38-22-23-39-21-19-37-17-15-35-13-11-33-9-7-28-27(31)40-24-25-4-2-1-3-5-25/h1-5H,6-24H2,(H,28,31)(H,29,30)
- InChI Key: ISVOBOLHCFBPFZ-UHFFFAOYSA-N
- SMILES: O(CCOCCOCCOCCNC(=O)OCC1C=CC=CC=1)CCOCCOCCOCCOCCC(=O)O
Computed Properties
- Exact Mass: 575.29417587 g/mol
- Monoisotopic Mass: 575.29417587 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 40
- Rotatable Bond Count: 30
- Complexity: 578
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.2
- Topological Polar Surface Area: 150
- Molecular Weight: 575.6
Cbz-NH-PEG8-C2-acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21647-1g |
Cbz-N-amido-PEG8-acid |
1334177-87-5 | 98% | 1g |
6840.0CNY | 2021-07-13 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21647-500mg |
Cbz-N-amido-PEG8-acid |
1334177-87-5 | 98% | 500mg |
4132.0CNY | 2021-07-13 | |
| TRC | C227215-10mg |
Cbz-NH-PEG8-CH2CH2COOH |
1334177-87-5 | 10mg |
$ 50.00 | 2022-04-01 | ||
| TRC | C227215-50mg |
Cbz-NH-PEG8-CH2CH2COOH |
1334177-87-5 | 50mg |
$ 115.00 | 2022-04-01 | ||
| TRC | C227215-100mg |
Cbz-NH-PEG8-CH2CH2COOH |
1334177-87-5 | 100mg |
$ 185.00 | 2022-04-01 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21647-1g |
Cbz-N-amido-PEG8-acid |
1334177-87-5 | 98% | 1g |
6840CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | BP-21647-500mg |
Cbz-N-amido-PEG8-acid |
1334177-87-5 | 98% | 500mg |
4132CNY | 2021-05-07 | |
| Apollo Scientific | BIPG1366-100mg |
Cbz-N-amido-PEG8-acid |
1334177-87-5 | 100mg |
£461.00 | 2023-09-01 | ||
| Ambeed | A755570-250mg |
3-Oxo-1-phenyl-2,7,10,13,16,19,22,25,28-nonaoxa-4-azahentriacontan-31-oic acid |
1334177-87-5 | 95% | 250mg |
$59.0 | 2025-02-20 | |
| Ambeed | A755570-1g |
3-Oxo-1-phenyl-2,7,10,13,16,19,22,25,28-nonaoxa-4-azahentriacontan-31-oic acid |
1334177-87-5 | 95% | 1g |
$158.0 | 2025-02-20 |
Cbz-NH-PEG8-C2-acid Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
Additional information on Cbz-NH-PEG8-C2-acid
Exploring the Potential of Cbz-NH-PEG8-C2-Acid in Advanced Biomedical Applications
Cbz-NH-PEG8-C2-acid, also known by its CAS number 1334177-87-5, is a compound that has garnered significant attention in the fields of biotechnology and pharmaceutical research. This compound is a derivative of polyethylene glycol (PEG), a well-known polymer with versatile applications in drug delivery, bioconjugation, and material science. The structure of Cbz-NH-PEG8-C2-acid incorporates a carbobenzyloxy (Cbz) protecting group, an amino (NH) linker, and a carboxylic acid functional group, making it highly customizable for various biomedical applications.
The unique combination of functional groups in Cbz-NH-PEG8-C2-acid allows for precise control over the chemical properties of the molecule. The Cbz group serves as a protective moiety during synthesis, ensuring stability and purity. Once deprotected, the amino group provides a reactive site for conjugation with other biomolecules such as proteins, peptides, or nucleic acids. The carboxylic acid group further enhances the versatility of this compound by enabling additional modifications or interactions with other functional groups.
Recent advancements in bioconjugation chemistry have highlighted the potential of Cbz-NH-PEG8-C2-acid as a key component in drug delivery systems. Researchers have demonstrated that PEG-based compounds like this can significantly improve the pharmacokinetics and biodistribution of therapeutic agents. By conjugating drugs or imaging agents to Cbz-NH-PEG8-C2-acid, scientists can create targeted delivery systems that reduce systemic toxicity and enhance therapeutic efficacy.
In addition to its role in drug delivery, Cbz-NH-PEG8-C2-acid has shown promise in the development of advanced biomaterials. Its hydrophilic nature makes it an ideal candidate for creating hydrogels or coatings that promote cell adhesion and proliferation. Recent studies have explored its use in tissue engineering applications, where it has been shown to support the growth of various cell types while maintaining structural integrity.
The carboxylic acid functionality of Cbz-NH-PEG8-C2-acid also makes it suitable for use in diagnostic applications. By incorporating this compound into biosensors or immunoassays, researchers can develop highly sensitive and specific detection systems for diseases such as cancer or infectious diseases. The ability to modify the compound further enhances its utility in these applications, allowing for tailored designs based on specific diagnostic needs.
As interest in personalized medicine continues to grow, compounds like Cbz-NH-PEG8-C2-acid are expected to play an increasingly important role in the development of precision therapies. Their ability to be customized at the molecular level enables researchers to address specific challenges in drug delivery, diagnostics, and material science with unprecedented precision.
In conclusion, Cbz-NH-PEG8-C2-acid, with its unique chemical structure and versatile functional groups, represents a powerful tool for advancing biomedical research and therapeutic development. Its applications span across drug delivery systems, biomaterials engineering, and diagnostic technologies, making it an essential component in the quest for innovative solutions in healthcare.
1334177-87-5 (Cbz-NH-PEG8-C2-acid) Related Products
- 651354-87-9(Propanoic acid,3,3'-[[2-[[(phenylmethoxy)carbonyl]amino]-1,3-propanediyl]bis(oxy)]bis-)
- 650636-05-8(5,8-Dioxa-2,11-diazadodecanedioic acid, 3,10-bis(methoxycarbonyl)-, 1,12-bis(phenylmethyl) ester, (3S,10S)-)
- 919297-26-0(5,8,11,14-Tetraoxa-2-azapentadecanoic acid, 3-(methoxycarbonyl)-, phenylmethyl ester, (3S)-)
- 650636-13-8(5,8,11,14,17,20-Hexaoxa-2,23-diazatetracosanedioic acid, 3,22-bis(methoxycarbonyl)-, 1,24-bis(phenylmethyl) ester, (3S,22S)-)
- 650636-08-1(5,8,11-Trioxa-2-azatridecanoic acid, 13-hydroxy-3-(methoxycarbonyl)-, phenylmethyl ester, (3S)-)
- 650636-07-0(5,8,11-Trioxa-2,14-diazapentadecanedioic acid,3,13-bis(methoxycarbonyl)-, bis(phenylmethyl) ester, (3S,13S)-)
- 650636-04-7(L-Serine, O-(2-hydroxyethyl)-N-[(phenylmethoxy)carbonyl]-, methyl ester)
- 20806-43-3(Z-Ser(Bzl)-OH)
- 61366-39-0(Carbamic acid, [1-methyl-2-(1-oxopropoxy)ethyl]-, phenylmethyl ester, (R)- (9CI))
- 650636-06-9(L-Serine, O-[2-(2-hydroxyethoxy)ethyl]-N-[(phenylmethoxy)carbonyl]-, methyl ester)